Cas no 2680889-62-5 (benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate)

Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate is a synthetic organic compound featuring a tetrahydronaphthalene core substituted with a bromo group at the 6-position and a carbamate functional group at the 2-position. The N-methyl and benzyl ester moieties enhance its stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its bromo substituent offers a versatile handle for further functionalization via cross-coupling reactions, while the carbamate group provides a protected amine for controlled derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its structural rigidity and synthetic flexibility. High purity and well-defined reactivity ensure consistent performance in research applications.
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate structure
2680889-62-5 structure
Product Name:benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
CAS No:2680889-62-5
MF:C19H20BrNO2
MW:374.271604537964
CID:5627693
PubChem ID:165925593
Update Time:2025-08-04

benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680889-62-5
    • benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
    • EN300-28301235
    • Inchi: 1S/C19H20BrNO2/c1-21(19(22)23-13-14-5-3-2-4-6-14)18-10-8-15-11-17(20)9-7-16(15)12-18/h2-7,9,11,18H,8,10,12-13H2,1H3
    • InChI Key: AWABPNKPSBAKRG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCC(C2)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 373.06774g/mol
  • Monoisotopic Mass: 373.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.5Ų

benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28301235-1g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5
1g
$1214.0 2023-09-07
Enamine
EN300-28301235-5g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5
5g
$3520.0 2023-09-07
Enamine
EN300-28301235-10g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5
10g
$5221.0 2023-09-07
Enamine
EN300-28301235-0.05g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28301235-0.1g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28301235-0.25g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28301235-0.5g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28301235-1.0g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28301235-2.5g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28301235-5.0g
benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate
2680889-62-5 95.0%
5.0g
$3520.0 2025-03-19

Additional information on benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate

Introduction to Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate (CAS No. 2680889-62-5)

Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680889-62-5, is a derivative of tetrahydronaphthalene and features a carbamate functional group. The structural complexity of this molecule makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The core structure of Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate consists of a benzyl moiety attached to a carbamate group, which is further linked to a 6-bromo-substituted tetrahydronaphthalene ring. The presence of the bromine atom introduces a degree of electronic and steric modulation, which can significantly influence the compound's reactivity and biological activity. This feature makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored properties.

In recent years, there has been growing interest in the exploration of tetrahydronaphthalene derivatives due to their diverse pharmacological profiles. These compounds have been investigated for their potential roles in modulating various biological pathways, including those involved in inflammation, pain perception, and neurological disorders. The carbamate functional group in Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate is particularly noteworthy, as it can serve as a hinge point for further chemical modifications and functionalization.

One of the most compelling aspects of this compound is its structural versatility. The benzyl and carbamate groups provide multiple sites for chemical intervention, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, the benzyl group can be readily removed or replaced with other substituents to alter the compound's solubility and metabolic stability. Similarly, the carbamate moiety can be modified to enhance binding affinity or selectivity towards target enzymes or receptors.

Recent studies have highlighted the potential of Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate as a lead compound in the development of drugs targeting neurological disorders. The tetrahydronaphthalene core is known to exhibit structural similarity to certain neurotransmitter receptors, making it a plausible candidate for modulating neuronal activity. Furthermore, the bromine substituent can enhance interactions with specific binding pockets in biological targets, thereby increasing the compound's efficacy.

The synthesis of Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic methodologies have been employed to optimize this process, ensuring high purity and scalability for industrial applications.

In addition to its pharmacological potential, Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of advanced polymers and coatings. These materials exhibit enhanced mechanical strength and thermal stability due to the presence of rigid aromatic rings and functional groups that contribute to their overall robustness.

The compound's solubility profile is another area of interest. While it exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, its water solubility remains limited. This characteristic can be advantageous in certain pharmaceutical formulations where controlled solubility is desired. Researchers have explored various strategies to improve water solubility through prodrug design or co-administration with solubilizing agents.

Regulatory considerations are also important when evaluating Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen-2-yl)-N-methylcarbamate for commercial use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards required for pharmaceutical applications. Additionally, thorough toxicological studies are essential to assess its safety profile before clinical trials can commence.

The future prospects of Benzyl N-(6-bromo-1,2,3,4-tetrahydronaphthalen - 2 - yl) - N - methylcarbamate are promising,given its diverse applications across multiple fields。Ongoing research efforts are focused on expanding its therapeutic potential by exploring new synthetic pathways and developing novel derivatives。Collaborative initiatives between academia and industry are expected to accelerate these developments,leading to innovative solutions in drug discovery and material science。

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.